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Compound of Interest

Compound Name: 4-Nitro-p-terphenyl

Cat. No.: B078885 Get Quote

Topic: 4-Nitro-p-terphenyl as a Wavelength Shifter in Liquid Argon Detectors

Introduction
Liquid argon (LAr) is a widely utilized detection medium in particle physics experiments,

primarily due to its excellent scintillation properties. Particle interactions in LAr produce vacuum

ultraviolet (VUV) scintillation light, predominantly at a wavelength of 128 nm. Standard

photodetectors, such as photomultiplier tubes (PMTs) and silicon photomultipliers (SiPMs),

have low detection efficiency at this wavelength. To overcome this limitation, wavelength

shifters (WLS) are employed to absorb the VUV photons and re-emit them at longer

wavelengths, typically in the blue or green region of the spectrum, where photodetectors are

more sensitive.[1]

An ideal wavelength shifter for liquid argon detectors should possess several key

characteristics:

High absorption efficiency for 128 nm VUV light.

High photoluminescence quantum yield (PLQY), meaning a high ratio of emitted to absorbed

photons.[1]

A large Stokes shift, which is the difference between the absorption and emission peak

wavelengths, to minimize self-absorption.[1]
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Fast re-emission time to preserve the timing information of the initial scintillation signal.

Chemical stability and compatibility with the cryogenic liquid argon environment.

This document specifically addresses the potential use of 4-Nitro-p-terphenyl as a wavelength

shifter in liquid argon detectors. However, a comprehensive search of available scientific

literature and databases reveals a lack of specific data on the application of 4-Nitro-p-
terphenyl for this purpose. The introduction of a nitro (-NO2) group to an aromatic compound

often leads to the quenching of fluorescence, which would render it unsuitable as an efficient

wavelength shifter.[2][3][4] This is a likely reason for its absence in this field of research.

As a relevant and well-documented alternative, this document will provide detailed application

notes and protocols for p-Terphenyl (pTP), a known and studied wavelength shifter for liquid

argon detectors.[5][6][7][8]

p-Terphenyl (pTP) as a Wavelength Shifter
p-Terphenyl is an organic scintillator that has been investigated as a wavelength shifter in noble

liquid detectors.[5][6] It offers a viable alternative to the more commonly used Tetraphenyl

Butadiene (TPB).

Data Presentation: Properties of p-Terphenyl
The following tables summarize the key optical and physical properties of p-Terphenyl relevant

to its application as a wavelength shifter.

Property Value Reference

Chemical Formula C₁₈H₁₄

Molar Mass 230.3 g/mol

Appearance White crystalline solid

Melting Point 212-214 °C

Boiling Point 383 °C

Solubility
Insoluble in water, soluble in

hot benzene
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Optical Property Value Conditions Reference

Absorption Peak

(λ_abs)
~280 nm In solution

Emission Peak (λ_em) ~340 - 390 nm
Dependent on solvent

and temperature
[7]

Photoluminescence

Quantum Yield

(PLQY)

Comparable to TPB
Gaseous argon

scintillation light

Decay Time ~2.35 ns - [7]

Experimental Protocols
This section outlines the general methodologies for the preparation and characterization of p-

Terphenyl as a wavelength shifter.

Protocol 1: Thin Film Deposition by Vacuum
Evaporation
Objective: To create a uniform thin film of p-Terphenyl on a substrate (e.g., acrylic, quartz, or

the window of a photodetector).

Materials:

p-Terphenyl powder

Substrate to be coated

Vacuum evaporation chamber

Crucible (e.g., molybdenum or tungsten boat)

Thickness monitor (e.g., quartz crystal microbalance)

Substrate holder and heater

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.researchgate.net/publication/330867060_Efficiency_and_temporal_response_of_p-terphenyl_based_wavelength_shifting_films_on_H12700_multi_anode_photomultipliers
https://www.researchgate.net/publication/330867060_Efficiency_and_temporal_response_of_p-terphenyl_based_wavelength_shifting_films_on_H12700_multi_anode_photomultipliers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078885?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cleaning agents (e.g., isopropanol, deionized water)

Procedure:

Substrate Preparation: Thoroughly clean the substrate to remove any organic residues and

dust. This can be achieved by ultrasonic cleaning in a sequence of solvents like isopropanol

and deionized water, followed by drying with nitrogen gas.

Loading the Source: Place the p-Terphenyl powder into the crucible within the vacuum

chamber.

Mounting the Substrate: Securely mount the cleaned substrate onto the holder in the

vacuum chamber, facing the crucible.

Evacuation: Evacuate the chamber to a high vacuum, typically in the range of 10⁻⁶ to 10⁻⁷

torr, to ensure a long mean free path for the evaporated molecules.

Deposition:

Heat the crucible gradually to sublimate the p-Terphenyl. The evaporation temperature will

depend on the desired deposition rate.

Monitor the deposition rate and film thickness in real-time using the thickness monitor. A

typical deposition rate is in the range of 0.1-1 Å/s.

The desired film thickness for optimal wavelength shifting efficiency is typically in the

range of 100-200 µg/cm².[6]

Cooling and Venting: Once the desired thickness is achieved, stop the heating and allow the

system to cool down before venting the chamber with an inert gas like nitrogen.

Sample Removal: Carefully remove the coated substrate from the chamber.

Protocol 2: Measurement of Wavelength Shifting
Efficiency
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Objective: To determine the relative efficiency of the p-Terphenyl coating in converting VUV

light to visible light.

Materials:

VUV light source (e.g., deuterium lamp, or an alpha source in an argon gas cell to generate

128 nm scintillation light)

Monochromator to select the excitation wavelength

Coated substrate in a sample holder (can be cooled to liquid argon temperatures)

Photodetector (e.g., a calibrated PMT or SiPM) sensitive to the emitted light

Spectrometer to measure the emission spectrum

Reference sample with a known wavelength shifting efficiency (e.g., a standard TPB coating)

Procedure:

Experimental Setup:

Position the VUV light source to illuminate the coated substrate.

Place the photodetector at a fixed angle and distance from the sample to collect the

emitted fluorescence.

The entire setup may be placed in a vacuum chamber or a cryostat to allow for

measurements at cryogenic temperatures.

Measurement of Emission Spectrum:

Excite the p-Terphenyl coating with VUV light (e.g., 128 nm).

Use the spectrometer to record the spectrum of the emitted light. This will determine the

emission peak wavelength.

Relative Efficiency Measurement:
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Measure the integrated light intensity from the p-Terphenyl coated sample using the

photodetector.

Replace the p-Terphenyl sample with the reference sample (e.g., TPB) and measure its

integrated light intensity under the exact same conditions (light source intensity, geometry,

etc.).

The relative wavelength shifting efficiency can be calculated as the ratio of the integrated

intensity of the p-Terphenyl sample to that of the reference sample, after correcting for the

quantum efficiency of the photodetector at the respective emission wavelengths.

Visualizations
Wavelength Shifting Process
The following diagram illustrates the fundamental principle of wavelength shifting in a liquid

argon detector.

Wavelength Shifting Mechanism
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Caption: Wavelength shifting process in a liquid argon detector.

Experimental Workflow for WLS Characterization
This diagram outlines the typical workflow for characterizing a wavelength shifting material like

p-Terphenyl.
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WLS Characterization Workflow
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Caption: Workflow for p-Terphenyl WLS characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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